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Compound of Interest

Compound Name: BC 197

Cat. No.: B1667838

Welcome to the technical support center for BC 197, a selective cholecystokinin-B (CCK-B)
receptor agonist. This resource is designed for researchers, scientists, and drug development
professionals to provide guidance on the preparation of vehicle solutions and best practices for
experimental use. Below you will find troubleshooting guides and frequently asked questions
(FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is BC 197 and what are its basic properties?
Al: BC 197 is a selective CCK-B receptor agonist. Its chemical formula is C60H81N11017S,

and it has a molecular weight of 1260.43.[1] The CAS number for BC 197 is 115295-08-4.[1] It
is typically supplied as a powder.

Q2: What is the general solubility of BC 1977

A2: The solubility of BC 197 is generally low in aqueous solutions. One supplier notes that a
concentration of less than 1 mg/mL should be considered slightly soluble or insoluble.[1] Due to
its peptidic nature, solubility can be challenging and often requires specific solvents or co-
solvents.

Q3: How should | store BC 197?
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A3: For long-term storage, the powder form of BC 197 should be kept at -20°C for up to three
years. Once dissolved in a solvent, the solution should be stored at -80°C for up to two years to
maintain stability.[1] It is recommended to aliquot the stock solution to avoid repeated freeze-
thaw cycles.

Q4: What is the mechanism of action for BC 1977

A4: As a selective CCK-B receptor agonist, BC 197 binds to and activates the cholecystokinin
B receptor, which is a G-protein coupled receptor (GPCR). This activation triggers a cascade of
intracellular signaling pathways.[2]

Experimental Protocols & Data Presentation
General Protocol for Preparing a BC 197 Stock Solution

Given the limited specific solubility data for BC 197, a general approach for dissolving peptidic
compounds is recommended. Researchers should always perform small-scale solubility tests
before preparing a large stock solution.

Materials:

BC 197 powder

Dimethyl sulfoxide (DMSO)

Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Vortex mixer

Sterile, low-protein binding microcentrifuge tubes
Procedure:
e Initial Solubilization in DMSO:

o To prepare a high-concentration stock solution (e.g., 10 mM), first dissolve the BC 197
powder in a small amount of 100% DMSO.
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o For example, to make a 10 mM stock solution of BC 197 (MW: 1260.43 g/mol ), dissolve
1.26 mg of BC 197 in 100 pL of DMSO.

o Vortex gently until the powder is completely dissolved. Sonication in a water bath for a few
minutes can aid in dissolution if needed.

e Dilution for Working Solutions:

o For in vitro experiments, the DMSO stock solution can be serially diluted with the
appropriate cell culture medium or buffer (e.g., PBS) to the final desired concentration.

o Important: To avoid precipitation, add the DMSO stock solution to the aqueous buffer
dropwise while gently vortexing. The final concentration of DMSO in the working solution
should be kept low (typically <0.5%) to minimize solvent toxicity to cells.

o For in vivo experiments, further dilution of the DMSO stock with a vehicle such as sterile
saline is common. However, the final DMSO concentration must be carefully controlled to
avoid toxicity in animal models. Alternative co-solvents like polyethylene glycol (PEG) or
cyclodextrins may be considered to improve solubility and reduce the need for high
concentrations of DMSO.

: L :

Property Value Citation
Molecular Weight 1260.43 g/mol [1]
CAS Number 115295-08-4 [1]
N <1 mg/mL in aqueous
Solubility (General) ) [1]
solutions
Storage (Powder) -20°C for up to 3 years [1]
Storage (In Solvent) -80°C for up to 2 years [1]

Troubleshooting Guide

Issue 1: BC 197 powder is not dissolving in the chosen solvent.
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e Question: | am having trouble dissolving the BC 197 powder. What can | do?
e Answer:

o Increase Sonication Time: Gently sonicate the solution in a water bath for 5-10 minutes.
Avoid excessive heating.

o Try a Different Solvent: If you are using an aqueous buffer directly, this is unlikely to work.
Start with a small amount of an organic solvent like DMSO.

o Gentle Warming: Warm the solution briefly to 37°C to aid dissolution. However, be
cautious as prolonged heating can degrade the peptide.

Issue 2: The BC 197 solution is precipitating after dilution with an agueous buffer.

e Question: My BC 197 solution was clear in DMSO, but a precipitate formed when | diluted it
with my cell culture medium. How can | prevent this?

e Answer:

o Slower Dilution: Add the DMSO stock solution to the aqueous buffer very slowly, drop-by-
drop, while continuously and gently vortexing. This helps to prevent localized high
concentrations that can lead to precipitation.

o Lower the Final Concentration: The desired final concentration of BC 197 may be above
its solubility limit in the final buffer. Try working with a lower final concentration.

o Use a Co-solvent: For in vivo preparations, consider using a co-solvent system. A common
vehicle for poorly soluble compounds is a mixture of DMSO, PEG400, and saline. The
optimal ratio will need to be determined empirically.

o Check the pH of the Buffer: The solubility of peptides can be pH-dependent. Ensure the
pH of your final solution is compatible with BC 197.

Issue 3: Inconsistent experimental results when using a freshly prepared BC 197 solution.

e Question: | am observing variability in my experimental results even with freshly prepared
solutions. What could be the cause?
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e Answer:

o Incomplete Dissolution: Ensure that the BC 197 is completely dissolved in the stock
solution. Even a small amount of undissolved material can lead to inaccurate
concentrations. Centrifuge the stock solution at high speed and use the supernatant for
dilutions.

o Adsorption to Plastics: Peptides can adsorb to the surface of standard plastic tubes. Use
low-protein binding tubes for storing and preparing your BC 197 solutions.

o Solution Instability: While the stock solution is stable at -80°C, the working solution in your
experimental buffer may not be stable for long periods at room temperature or 37°C.
Prepare working solutions fresh for each experiment and use them promptly.

Visualizations
CCK-B Receptor Signaling Pathway

Binds to CCK-B Receptor

Click to download full resolution via product page

Caption: CCK-B Receptor Signaling Pathway Activation by BC 197.
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Troubleshooting Workflow for BC 197 Solution
Preparation

Start: Prepare BC 197 Solution

Dissolve BC 197 powder
in 100% DMSO

Is the powder
completely dissolved?

Troubleshoot Dissolution:

Dilute DMSO stock with 1. Gently sonicate
aqueous buffer 2. Gentle warming (37°C)

3. Check powder integrity

Is there any

precipitation?

Yes

Troubleshoot Precipitation:

1. Dilute slower (dropwise)

2. Lower final concentration
3. Use a co-solvent (e.g., PEG)
4. Use low-protein binding tubes

Solution is ready for use

(Store appropriately)

Click to download full resolution via product page

Caption: Workflow for troubleshooting BC 197 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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